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Compound of Interest

Compound Name: NF546 hydrate

Cat. No.: B15571393 Get Quote

Essential Safety and Handling Guide for NF546
Hydrate
This document provides immediate safety, logistical, and operational guidance for researchers,

scientists, and drug development professionals handling NF546 hydrate. The following

procedures are based on available safety data sheets and are intended to ensure the safe

handling and disposal of this research chemical.

Chemical Identification:

Product Name: NF546 hydrate

Chemical Name: 4,4'-(Carbonylbis(imino-3,1-phenylene-carbonylimino-3,1-(4-methyl-

phenylene)carbonylimino))-bis(1,3-xylene-alpha,alpha'-diphosphonic acid) tetrasodium salt

CAS Number: 1006028-37-0

While some safety data sheets indicate that the toxicological properties of NF546 hydrate have

not been fully investigated, it is classified by some suppliers as causing skin irritation (Category

2), serious eye irritation (Category 2A), and potential respiratory irritation (Category 3).[1]

Therefore, it is crucial to handle this compound with care in a controlled laboratory

environment.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling NF546 hydrate to

minimize exposure and ensure personal safety.

Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.

To prevent eye contact which

may cause serious irritation.[1]

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

nitrile rubber). Gloves must be

inspected before use.

To avoid skin contact which

may cause irritation.[2][3]

Body Protection

Laboratory coat. For larger

quantities or where splashing

is possible, wear additional

protective clothing.

To protect skin and personal

clothing from contamination.[2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dust or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

To prevent inhalation, which

may cause respiratory tract

irritation.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety. The following

step-by-step protocols for handling, storage, and disposal of NF546 hydrate should be strictly

followed.

Experimental Protocol: Safe Handling Procedure

Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood, is used for all handling

procedures.
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Confirm that an eyewash station and safety shower are readily accessible.

Put on all required personal protective equipment (see table above).

Handling:

Avoid the formation of dust and aerosols.

Avoid contact with skin and eyes.

Use non-sparking tools to prevent ignition from electrostatic discharge.

Weigh and transfer the chemical carefully.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store away from incompatible materials and foodstuff containers.

Spill Response:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Prevent further leakage or spillage if it is safe to do so.

Avoid dust formation.

Sweep up the spilled material and place it in a suitable, closed container for disposal.

Do not let the chemical enter drains.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.
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Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

physician.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician if irritation occurs.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Physicochemical and Toxicological Data
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Property Value

Molecular Weight 1180.74 g/mol

Appearance Solid

Acute Toxicity (Oral) No data available

Skin Corrosion/Irritation Causes skin irritation (Category 2)

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2A)

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available
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Safe Handling Workflow for NF546 Hydrate

Preparation

Handling

Storage

Spill & Emergency

Disposal

Work in a well-ventilated area (fume hood)

Don Personal Protective Equipment (PPE)

Weigh and transfer NF546 Hydrate

Avoid dust and aerosol formation

Store in a cool, dry, well-ventilated area in a tightly sealed container

After useIn case of a spill, evacuate and ventilate the area

If spill occurs

Dispose of waste in accordance with regulations

When no longer needed

Clean up with appropriate materials and dispose of as hazardous waste Follow first aid procedures for exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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